1-(4-methylphenyl)-4-oxo-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,4-dihydropyridazine-3-carboxamide

Specification

• Molecular Formula: C17H17N5O2S2
• Molecular Weight: 387.5 g/mol
• IUPAC Name: 1-(4-methylphenyl)-4-oxo-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)pyridazine-3-carboxamide
• Standard InChI: InChI=1S/C17H17N5O2S2/c1-3-10-25-17-20-19-16(26-17)18-15(24)14-13(23)8-9-22(21-14)12-6-4-11(2)5-7-12/h4-9H,3,10H2,1-2H3,(H,18,19,24)
• Standard InChI Key: YTOVOXBSLDBQLC-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=C(S1)NC(=O)C2=NN(C=CC2=O)C3=CC=C(C=C3)C

Introduction

1-(4-methylphenyl)-4-oxo-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,4-dihydropyridazine-3-carboxamide is a complex organic compound with significant potential in medicinal chemistry. Its molecular formula is C17H17N5O2S2, and it has a molecular weight of approximately 387.5 g/mol. This compound is classified as a heterocyclic compound due to the presence of nitrogen and sulfur atoms in its structure, which contributes to its biological activity and potential therapeutic applications.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multiple steps, including the formation of the dihydropyridazine core followed by the introduction of various functional groups. While specific synthetic routes are not extensively documented, general methods for synthesizing similar compounds often involve reactions typical for amides and heterocycles.

Biological Activity and Potential Applications

1-(4-methylphenyl)-4-oxo-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]-1,4-dihydropyridazine-3-carboxamide has potential applications in medicinal chemistry, particularly in the development of new drugs targeting cancer and possibly other diseases. The presence of multiple heterocycles in its structure is often associated with enhanced biological properties, including antimicrobial and anticancer activities.